Cas no 58190-03-7 (1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-)

1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy- structure
58190-03-7 structure
Product Name:1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
CAS No:58190-03-7
MF:C5H8N4O3
MW:172.142020225525
CID:342862
PubChem ID:71443744
Update Time:2025-04-19

1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2-amine, N-hydroxy-4,6-dimethoxy-
    • 2,4-Dimethoxy-6-(hydroxyamino)-1,3,5-triazine
    • N-(4,6-dimethoxy-1,3,5-triazin-2-yl)hydroxylamine
    • DTXSID10852557
    • 58190-03-7
    • N-Hydroxy-4,6-dimethoxy-1,3,5-triazin-2-amine
    • 2-hydroxyamino-4,6-dimethoxy-sym-triazine
    • Inchi: 1S/C5H8N4O3/c1-11-4-6-3(9-10)7-5(8-4)12-2/h10H,1-2H3,(H,6,7,8,9)
    • InChI Key: WRBBZYORRSENMS-UHFFFAOYSA-N
    • SMILES: O(C)C1N=C(N=C(NO)N=1)OC

Computed Properties

  • Exact Mass: 172.05974
  • Monoisotopic Mass: 172.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • PSA: 89.39
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